Cas no 873010-68-5 (N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 873010-68-5
• MF: C₂₂H₂₆N₂O₆S₂
• MW: 478.58164358139
• CID: 5509571
• Update Time: 2025-07-17

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C22H26N2O6S2/c1-14-20(31-22(24-14)15-6-8-17(28-3)19(12-15)30-5)10-11-23-32(25,26)21-13-16(27-2)7-9-18(21)29-4/h6-9,12-13,23H,10-11H2,1-5H3
• InChI Key： DAVRYILDJRAQOS-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(OC)C(OC)=C3)=NC=2C)(=O)=O)=CC(OC)=CC=C1OC

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide

Comprehensive Analysis of N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 873010-68-5)

The compound N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 873010-68-5) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique thiazole and dimethoxybenzene moieties, this molecule exhibits potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in kinase inhibition and anti-inflammatory pathways, aligning with current trends in precision medicine.

One of the most searched questions regarding 873010-68-5 is its synthetic route and mechanism of action. The compound's sulfonamide group is critical for its bioactivity, often interacting with protein binding sites. Recent studies highlight its potential in neurodegenerative disease research, a hot topic in 2024 due to the rising global focus on Alzheimer's and Parkinson's therapies. Its multi-methoxy structure also suggests utility in metabolic disorder studies, another high-traffic keyword in scientific literature.

From a chemical perspective, the 4-methyl-1,3-thiazole core of N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide contributes to its stability and lipophilicity, factors crucial for blood-brain barrier penetration—a recurring theme in CNS drug development forums. Analytical techniques like HPLC and LC-MS are frequently employed to characterize this compound, as evidenced by user queries about its purity standards and spectral data.

In drug formulation circles, the solubility profile of CAS 873010-68-5 remains a key discussion point. Its dimethoxybenzene rings pose challenges in aqueous systems, driving innovation in nanocarrier delivery—a trending solution in pharmaceutical technology. Additionally, computational chemists often search for molecular docking results with this sulfonamide, particularly regarding its ATP-binding pocket interactions in cancer-related proteins.

Environmental scientists have also examined the biodegradation pathway of this compound, responding to public interest in green chemistry. While not classified as hazardous, its ecotoxicological profile is under scrutiny, mirroring broader industry shifts toward sustainable synthesis methods. This aligns with frequent searches about API lifecycle management and waste reduction in chemical production.

The patent landscape for 873010-68-5 reveals growing IP activity, especially in combination therapies—a dominant trend in recent clinical trials. Its structural similarity to known COX-2 inhibitors sparks continuous debate about selectivity enhancement, a common pain point in medicinal chemistry optimization. These aspects correlate strongly with search engine data showing increased queries about structure-activity relationships (SAR) for complex sulfonamides.

Quality control specialists frequently inquire about stability-indicating methods for this compound, reflecting industry demand for robust analytical validation protocols. The presence of both electron-donating methoxy groups and electron-withdrawing sulfonamide creates unique chromatographic behavior, making method development a technical challenge often discussed in analytical chemistry forums.

Emerging applications in photodynamic therapy have put N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide back in the spotlight. Its extended π-conjugation system shows promising light absorption properties, coinciding with rising searches about photoactive pharmaceuticals. This interdisciplinary potential makes it a compelling case study for convergence research, a priority funding area in multiple countries.